Degradation of tetrabromobisphenol A (TBBA) with calcium hydroxide: a thermo-kinetic analysis†
RSC Advances Pub Date: 2023-02-28 DOI: 10.1039/D2RA08223C
Abstract
Thermal treatment of bromine-contaminated polymers (i.e., as in e-waste) with metal oxides is currently deployed as a mainstream strategy in recycling and resources recovery from these objects. The underlying aim is to capture the bromine content and to produce pure bromine-free hydrocarbons. Bromine originates from the added brominated flame retardants (BFRs) to the polymeric fractions in printed circuits boards, where tetrabromobisphenol A (TBBA) is the most utilized BFR. Among notable deployed metal oxides is calcium hydroxide, i.e., Ca(OH)2 that often displays high debromination capacity. Comprehending thermo-kinetic parameters that account for the BFRs:Ca(OH)2 interaction is instrumental to optimize the operation at an industrial scale. Herein, we report comprehensive kinetics and thermodynamics studies into the pyrolytic and oxidative decomposition of a TBBA:Ca(OH)2 mixture at four different heating rates, 5, 10, 15, and 20 °C min−1, carried out using a thermogravimetric analyser. Fourier Transform Infrared Spectroscopy (FTIR) and a carbon, hydrogen, nitrogen, and sulphur (CHNS) elemental analyser established the vibrations of the molecules and carbon content of the sample. From the thermogravimetric analyser (TGA) data, the kinetic and thermodynamic parameters were evaluated using iso-conversional methods (KAS, FWO, and Starink), which were further validated by the Coats–Redfern method. The computed activation energies for the pyrolytic decomposition of pure TBBA and its mixture with Ca(OH)2 reside in the narrow ranges of 111.7–112.1 kJ mol−1 and 62.8–63.4 kJ mol−1, respectively (considering the various models). Obtained negative ΔS values suggest the formation of stable products. The synergic effects of the blend exhibited positive values in the low-temperature ranges (200–300 °C) due to the emission of HBr from TBBA and the solid–liquid bromination process occurring between TBBA and Ca(OH)2. From a practical point of view, data provided herein are useful in efforts that aim to fine-tune operational conditions encountered in real recycling scenarios, i.e., in co-pyrolysis of e-waste with Ca(OH)2 in rotary kilns.
Recommended Literature
- [1] Sn nanoparticles@nitrogen-doped carbon nanofiber composites as high-performance anodes for sodium-ion batteries†
- [2] Colorimetric 3D printable base-detectors exploiting halocromic core-substituted naphthalenediimides†
- [3] Subcellular behaviour evaluation of nanopharmaceuticals with aggregation-induced emission molecules
- [4] Analytical viewpoint: patterns of research funding in analytical science
- [5] A simple “molecular beacon”-based fluorescent sensing strategy for sensitive and selective detection of mercury (ii)†
- [6] Indirect electroanalytical detection of phenols†
- [7] Active P species in P-doped graphite carriers improving the electrocatalytic performance of supported Pt towards the hydrogen evolution reaction†
- [8] The influence of an external magnetic field and magnetic-site dilution on the magnetization dynamics of a coordination network based on ferromagnetic coupled dinuclear dysprosium(iii) units†
- [9] Tuning the growth mode of nanowires via the interaction among seeds, substrates and beam fluxes†
- [10] Syntheses and evaluation of new acridone derivatives for selective binding of oncogene c-myc promoter i-motifs in gene transcriptional regulation†
